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Compound Name: _
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Cat. No.: B1194102

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the large-scale synthesis of N-
Phenyltriflamide (also known as N-Phenyl-bis(trifluoromethanesulfonimide)), a versatile reagent
in organic synthesis. The following sections detail reaction parameters, experimental protocols,
and safety considerations critical for scaling up this synthesis.

Introduction

N-Phenyltriflamide is a stable, crystalline, and easy-to-handle triflating agent. It is widely used
for the triflation of phenols and amines to form triflates, which are valuable intermediates in
cross-coupling reactions such as Suzuki and Stille reactions.[1][2] Its application extends to the
synthesis of various pharmaceutical and material intermediates, including the anti-prostate
cancer drug abiraterone.[3] This document outlines key considerations and methodologies for
its synthesis on an industrial scale.

Large-Scale Synthesis Routes

The industrial production of N-Phenyltriflamide typically involves the reaction of aniline with a
trifluoromethanesulfonylating agent. Two primary routes have been identified for large-scale
synthesis:

» Route A: Reaction of aniline with trifluoromethanesulfonyl fluoride.
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» Route B: Reaction of aniline with trifluoromethanesulfonic anhydride.[4]

The selection of the synthetic route often depends on the availability and cost of raw materials,
as well as the desired purity and yield.

Comparative Data for Large-Scale Synthesis

The following table summarizes quantitative data from a representative large-scale synthesis
protocol for N-Phenyltriflamide, providing a basis for comparison and optimization.

Parameter Value Reference
Aniline,

Starting Materials Trifluoromethanesulfonyl [3][4]
fluoride

Solvents Acetonitrile, Dichloromethane [4]

Triethylenediamine, 4-

Bases Dimethylaminopyridine [4]
(DMAP)
) Stage 1: 40°C; Stage 2: Not
Reaction Temperature [4]

specified

] Stage 1: 0.08 - 0.23 MPa;
Reaction Pressure [4]
Stage 2: 0.06 - 0.21 MPa

Stage 1: 8 hours; Stage 2: 15

Reaction Time [4]
hours

Product Yield 94.0% [4]

Product Purity 99.2% [4]

Detailed Experimental Protocols

The following is a detailed protocol for the large-scale synthesis of N-Phenyltriflamide based on
the reaction of aniline with trifluoromethanesulfonyl fluoride.

Materials and Equipment:
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e 100L stainless steel reactor equipped with a thermometer, distillation device, and mechanical
stirring

 Aniline (9.3 kg)

e Acetonitrile (40 L)

 Triethylenediamine (13 kg)

» Trifluoromethanesulfonyl fluoride (20 kg in the first stage, 20 kg in the second stage)

e Dichloromethane (40 L)

e 4-Dimethylaminopyridine (DMAP) (0.4 kg)

o Ethanol (30 kg)

e Water

Procedure:

Stage 1: Synthesis of N-phenyl trifluoromethanesulfonamide

» Charge the 100L stainless steel reactor with 9.3 kg of aniline, 40 L of acetonitrile, and 13 kg
of triethylenediamine.[4]

o Evacuate the reactor to -0.09 MPa and introduce 20 kg of trifluoromethanesulfonyl fluoride
gas.[4]

o Seal the reactor and stir the reaction mixture at 40°C for 8 hours. The pressure will gradually
decrease from approximately 0.23 MPa to 0.08 MPa.[4]

e Once the pressure stabilizes, recover the excess trifluoromethanesulfonyl fluoride.[4]

« Distill off approximately 34 L of acetonitrile.[4]

Stage 2: Conversion to N-Phenyl-bis(trifluoromethanesulfonimide)

o To the reactor, add 40 L of dichloromethane and 0.4 kg of 4-dimethylaminopyridine.[4]
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« Introduce another 20 kg of trifluoromethanesulfonyl fluoride.[4]

o Seal the reactor and continue the reaction for 15 hours. The pressure will decrease from
approximately 0.21 MPa to 0.06 MPa.[4]

» Recover the excess trifluoromethanesulfonyl fluoride.[4]

« Distill off 38 L of the solvent to obtain a yellow viscous solid.[4]
Purification:

e Add 30 kg of ethanol to the yellow viscous solid and stir rapidly.[4]
 Filter the resulting white crystals.[4]

o Dry the crystals to obtain 33.6 kg of N-Phenyl-bis(trifluoromethanesulfonimide) (99.2% purity,
94.0% vyield).[4]

Safety and Handling Considerations

N-Phenyltriflamide and the reagents used in its synthesis require careful handling to ensure
safety.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
goggles, and a lab coat.[2][5]

» Ventilation: Conduct all operations in a well-ventilated area or under a fume hood.[2]

» Storage: Store N-Phenyltriflamide in a cool, dry place away from incompatible substances
such as strong bases and nucleophiles.[2][6] The compound is moisture-sensitive.[7]

e Hazard Statements: N-Phenyltriflamide is classified as causing skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][8] It is toxic if swallowed.[6]

 In case of exposure:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[5][7]
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o Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[6]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and get
medical attention.[5][7]

o Fire: N-Phenyltriflamide itself is not flammable, but appropriate extinguishing media should
be used for surrounding fires.[2] Hazardous decomposition products include nitrogen oxides,
carbon oxides, sulfur oxides, and gaseous hydrogen fluoride.[5][7]

Visualizations
Reaction Pathway

The following diagram illustrates the two-step synthesis of N-Phenyltriflamide from aniline and
trifluoromethanesulfonyl fluoride.

Aniline Stage 1
Trifluoromethanesulfonyl N-phenyl Stage 2
fluoride trifluoromethanesulfonamide
Triethylenediamine  )----------- [Tnfluoror;lf(t)rrli?jr;esuIfonyI > [N-Phenyltriﬂamide]

Click to download full resolution via product page

Caption: Two-step synthesis of N-Phenyltriflamide.

Experimental Workflow
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This diagram outlines the general workflow for the large-scale synthesis of N-Phenyltriflamide.

Charge Reactor:
Aniline, Acetonitrile,
Triethylenediamine

;

Stage 1 Reaction:
Add Trifluoromethanesulfonyl fluoride
(40°C, 8h)

Solvent Distillation
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\ /
Add Dichloromethane
and DMAP

:

Stage 2 Reaction:
Add Trifluoromethanesulfonyl fluoride
(15h)

[Solvent Distillation]

:

Purification:
Ethanol Wash

Filtration

Final Product:
N-Phenyltriflamide
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Caption: General experimental workflow for synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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